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Compound of Interest

Compound Name: 3-Methoxybenzenethiol

Cat. No.: B100605 Get Quote

An In-depth Technical Guide on 3-Methoxybenzenethiol: Molecular Weight and Mass

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This guide

provides a detailed overview of the molecular weight and mass of 3-Methoxybenzenethiol, a
compound of interest in various synthetic and pharmaceutical applications.

Quantitative Data Summary
The molecular weight and mass of 3-Methoxybenzenethiol have been determined through

computational methods and are presented below. These values are critical for stoichiometric

calculations, analytical method development, and mass spectrometry analysis.

Parameter Value Source

Molecular Weight 140.20 g/mol
PubChem[1], ChemScene[2],

Simson Pharma[3]

140.2 g/mol ChemBK[4]

140.21 g/mol Stenutz[5]

Monoisotopic Mass 140.02958605 Da PubChem[1], Guidechem[6]

Exact Mass 140.02958605 Da PubChem[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b100605?utm_src=pdf-interest
https://www.benchchem.com/product/b100605?utm_src=pdf-body
https://www.benchchem.com/product/b100605?utm_src=pdf-body
https://www.benchchem.com/product/b100605?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzenethiol
https://www.chemscene.com/product/15570-12-4.html
https://www.simsonpharma.com/product/3-methoxybenzenethiol
https://www.chembk.com/en/chem/Benzenethiol,%203-methoxy-
https://stenutz.eu/chem/solv6.php?name=3-methoxybenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzenethiol
https://www.guidechem.com/encyclopedia/3-methoxybenzenethiol-dic18670.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzenethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Relationship: Molecular Weight vs.
Mass
The terms molecular weight and monoisotopic mass are often used in chemical literature, and it

is crucial to understand their distinction, particularly in the context of mass spectrometry. The

following diagram illustrates the relationship between these concepts.

Figure 1. Relationship between Molecular Weight and Mass
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Caption: Relationship between isotopes, monoisotopic mass, and molecular weight.

Experimental Protocol: Determination of Molecular
Mass by Mass Spectrometry
The precise molecular mass of 3-Methoxybenzenethiol can be experimentally verified using

high-resolution mass spectrometry. A general workflow for this determination is outlined below.

Objective: To determine the accurate monoisotopic mass of 3-Methoxybenzenethiol.

Instrumentation:

High-Resolution Mass Spectrometer (e.g., Orbitrap, FT-ICR)
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Liquid Chromatograph (for sample introduction, optional)

Syringe Pump

Materials:

3-Methoxybenzenethiol sample

High-purity solvent (e.g., acetonitrile, methanol)

Calibrant solution

Methodology:

Sample Preparation: A dilute solution of 3-Methoxybenzenethiol is prepared in a suitable

solvent to a final concentration of approximately 1 µg/mL.

Instrument Calibration: The mass spectrometer is calibrated using a standard calibrant

solution to ensure high mass accuracy.

Sample Introduction: The sample solution is introduced into the mass spectrometer's ion

source via direct infusion using a syringe pump or through a liquid chromatography system.

Ionization: Electrospray ionization (ESI) is a common technique for this type of molecule,

typically run in negative ion mode to deprotonate the thiol group.

Mass Analysis: The ionized molecules are transferred to the mass analyzer, and the mass-

to-charge ratio (m/z) is measured with high resolution and accuracy.

Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to

the [M-H]⁻ ion of 3-Methoxybenzenethiol. The measured monoisotopic mass is then

calculated from the observed m/z value.

The following diagram illustrates the experimental workflow.
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Figure 2. Experimental Workflow for Mass Determination
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Caption: A typical workflow for the experimental determination of molecular mass.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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